4-Phenylbutanimidamide

• Molecular Formula: C10H14N2
• Molecular Weight: 162.23 g/mol
• IUPAC Name: 4-phenylbutanimidamide
• InChI: InChI=1S/C10H14N2/c11-10(12)8-4-7-9-5-2-1-3-6-9/h1-3,5-6H,4,7-8H2,(H3,11,12)
• InChI Key: VBYOYCYKFWWHME-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CCCC(=N)N

Description

4-Phenylbutanimidamide is an organic compound characterized by a butanimidamide backbone substituted with a phenyl group at the 4-position. The amidine functional group (-C(NH₂)₂) in its structure confers reactivity and binding properties, making it a candidate for targeting enzymes or receptors in medicinal chemistry.

Preparation Methods

Synthetic Routes and Reaction Conditions: 4-Phenylbutanimidamide can be synthesized through several methods. One common approach involves the reaction of 4-phenylbutyronitrile with ammonia or an amine under acidic or basic conditions to form the corresponding amide . Another method involves the reduction of 4-phenylbutyronitrile using hydrogen in the presence of a catalyst such as palladium on carbon (Pd/C) .

Industrial Production Methods: In industrial settings, the production of 4-Phenylbutanimidamide often involves large-scale reactions using similar synthetic routes. The choice of method depends on factors such as cost, availability of reagents, and desired purity of the final product .

Chemical Reactions Analysis

Types of Reactions: 4-Phenylbutanimidamide undergoes various chemical reactions, including:

Oxidation: It can be oxidized to form 4-phenylbutanoic acid using oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3).

Reduction: The compound can be reduced to 4-phenylbutylamine using reducing agents like lithium aluminum hydride (LiAlH4).

Substitution: It can undergo nucleophilic substitution reactions where the amide group is replaced by other functional groups.

Common Reagents and Conditions:

Oxidation: Potassium permanganate (KMnO4), chromium trioxide (CrO3)

Reduction: Lithium aluminum hydride (LiAlH4), hydrogen with palladium on carbon (Pd/C)

Substitution: Various nucleophiles depending on the desired substitution.

Major Products:

Oxidation: 4-Phenylbutanoic acid

Reduction: 4-Phenylbutylamine

Substitution: Products vary based on the nucleophile used.

Scientific Research Applications

4-Phenylbutanimidamide has several applications in scientific research:

Chemistry: It is used as an intermediate in the synthesis of more complex organic compounds.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: It is used in the production of pharmaceuticals and other fine chemicals.

Mechanism of Action

The mechanism of action of 4-Phenylbutanimidamide involves its interaction with specific molecular targets and pathways. It is believed to exert its effects by binding to certain enzymes or receptors, thereby modulating their activity . The exact molecular targets and pathways involved are still under investigation, but preliminary studies suggest its involvement in pathways related to cell growth and apoptosis .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The following table compares 4-Phenylbutanimidamide and its analogs based on available

Compound Name	CAS Number	Molecular Formula	Molecular Weight (g/mol)	Key Structural Features
4-Phenylbutanimidamide hydrochloride	Not specified	Likely C₁₀H₁₄N₂·HCl	~186.7 (estimated)	Phenyl group at 4-position; amidine group
4-[Methyl(phenyl)amino]butanimidamide	7783-18-8	C₁₁H₁₇N₃	191.27	Methyl(phenyl)amino substitution; amidine
Bicalutamide Related Substance A	Not specified	C₁₉H₁₆F₃N₂O₃S	418.4	Trifluoromethyl and cyano substituents

Notes:

• 4-Phenylbutanimidamide hydrochloride lacks a detailed CAS number in the evidence but is noted for rapid delivery in drug discovery workflows .

Functional Group Analysis

• Amidine Group: Both 4-phenylbutanimidamide and 4-[methyl(phenyl)amino]butanimidamide retain the amidine moiety, which is critical for hydrogen bonding and ionic interactions in biological systems.

Research Findings and Limitations

• Gaps in Pharmacological Data: No direct bioactivity or toxicity data for 4-phenylbutanimidamide are provided in the evidence. Comparisons rely on structural inferences.
• Bicalutamide Analogs : While unrelated structurally, impurities like Related Substance A (C₁₉H₁₆F₃N₂O₃S) highlight the importance of amidine derivatives in drug quality control .